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Compound of Interest

2,2-Dimethylmorpholine
Compound Name:
hydrochloride

Cat. No.: B189878

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2-Dimethylmorpholine
hydrochloride, a heterocyclic compound of interest in medicinal chemistry and drug
development. This document details its physicochemical properties, outlines experimental
protocols for its synthesis and characterization, and discusses its potential biological
significance based on the activities of related morpholine derivatives.

Core Physicochemical Data

2,2-Dimethylmorpholine hydrochloride is the hydrochloride salt of the organic compound
2,2-Dimethylmorpholine. Key quantitative data for this compound are summarized in the table

below.
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Property Value Reference
Molecular Formula CeH14CINO [1]
Molecular Weight 151.63 g/mol [1][2]

CAS Number 167946-94-3 [1][2]
Appearance Solid [3]

Purity >97% (typical) [1][2]

Room temperature, sealed in
Storage - [1][4]
dry conditions

Synthesis and Characterization

While a specific, detailed synthesis protocol for 2,2-Dimethylmorpholine hydrochloride is not
readily available in published literature, a plausible synthetic route can be devised based on
established methods for analogous morpholine derivatives. The following sections provide a
generalized experimental protocol for its synthesis and subsequent characterization.

Experimental Protocol: Synthesis of 2,2-
Dimethylmorpholine Hydrochloride

The synthesis of 2,2-Dimethylmorpholine hydrochloride can be approached as a multi-step
process involving the formation of the morpholine ring followed by conversion to its
hydrochloride salt. One potential route involves the reaction of 2-amino-2-methyl-1-propanol
with a suitable two-carbon electrophile, followed by cyclization and salt formation.

Step 1: Synthesis of an N-substituted Intermediate

 In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-
amino-2-methyl-1-propanol in a suitable aprotic solvent (e.g., acetonitrile).

e Add a suitable two-carbon electrophile, such as 2-bromoethanol, to the solution.

o The reaction mixture is heated to reflux and maintained at this temperature for several hours.
The progress of the reaction can be monitored by thin-layer chromatography (TLC).
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e Upon completion, the reaction mixture is cooled to room temperature, and the solvent is
removed under reduced pressure.

Step 2: Cyclization to form 2,2-Dimethylmorpholine

e The crude N-substituted intermediate is treated with a strong acid, such as concentrated
sulfuric acid, to catalyze the intramolecular cyclization.

e The reaction mixture is heated, and the water formed during the reaction is removed.

 After the reaction is complete, the mixture is cooled and neutralized with a base (e.g.,
sodium hydroxide solution).

e The resulting 2,2-Dimethylmorpholine is extracted with an organic solvent (e.qg.,
dichloromethane).

e The organic extracts are combined, dried over anhydrous sodium sulfate, and the solvent is
evaporated to yield the crude product.

Step 3: Formation of 2,2-Dimethylmorpholine Hydrochloride

The crude 2,2-Dimethylmorpholine is dissolved in a suitable solvent, such as diethyl ether or
isopropanol.

A solution of hydrochloric acid in the same solvent (or gaseous hydrogen chloride) is added
dropwise with stirring.

The hydrochloride salt will precipitate out of the solution.

The precipitate is collected by filtration, washed with a small amount of cold solvent, and
dried under vacuum to yield 2,2-Dimethylmorpholine hydrochloride.

Experimental Protocol: Characterization

The identity and purity of the synthesized 2,2-Dimethylmorpholine hydrochloride should be
confirmed using standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the methyl
groups, as well as the methylene protons of the morpholine ring. The integration of these
signals should correspond to the number of protons in the molecule.

e 13C NMR: The carbon NMR spectrum will display distinct peaks for the two methyl carbons,
the quaternary carbon at the 2-position, and the methylene carbons of the morpholine ring.

Mass Spectrometry (MS)

e Mass spectrometry can be used to confirm the molecular weight of the free base (2,2-
Dimethylmorpholine, MW: 115.17 g/mol ).[3][5] The hydrochloride salt will likely show the
molecular ion of the free base in the mass spectrum.

High-Performance Liquid Chromatography (HPLC)

e HPLC can be employed to assess the purity of the final product. A suitable method would
involve a C18 column with a mobile phase consisting of a mixture of acetonitrile and water
with a suitable buffer. The retention time and peak area can be used to determine the purity

of the compound.

Biological Activity and Potential Applications

While specific biological studies on 2,2-Dimethylmorpholine hydrochloride are limited, the
broader class of morpholine derivatives is known to exhibit a wide range of biological activities.
[6][7] These include antioxidant, anti-inflammatory, and anticancer properties.[6][8] The
morpholine moiety is a privileged scaffold in medicinal chemistry, often incorporated into drug
candidates to improve their pharmacokinetic properties and biological activity.[6]

Antioxidant Activity of Morpholine Derivatives

Some substituted morpholines have demonstrated potent antioxidant activity, which is
attributed to their ability to act as free radical scavengers.[8][9] This activity is often associated
with the presence of specific substituents on the morpholine ring that can donate a hydrogen
atom to neutralize free radicals.

Visualizations
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The following diagrams illustrate key workflows and a proposed mechanism related to 2,2-
Dimethylmorpholine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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